N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C24H21N3O2/c1-2-15-27(17-22-25-24(26-29-22)19-10-4-3-5-11-19)23(28)16-20-13-8-12-18-9-6-7-14-21(18)20/h2-14H,1,15-17H2
• InChI Key: DZCQGFCHWRJZSN-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as ANAM, is a chemical compound that has been extensively studied for its potential use as a cognitive enhancer. ANAM belongs to the family of nootropic compounds, which are substances that enhance cognitive function, memory, and learning ability without causing significant side effects.

Mechanism of Action

N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide works by inhibiting the reuptake of acetylcholine, which leads to an increase in the concentration of acetylcholine in the brain. This increase in acetylcholine concentration leads to improved memory and learning ability.
Biochemical and Physiological Effects:
N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to have several biochemical and physiological effects. N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to increase the release of acetylcholine, which leads to improved memory and learning ability. N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been shown to increase the activity of several enzymes that are involved in the synthesis of acetylcholine.

Advantages and Limitations for Lab Experiments

N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has several advantages and limitations for lab experiments. N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a potent cognitive enhancer that can improve memory and learning ability. However, N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can also have significant side effects, such as nausea, vomiting, and headache. N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is also a relatively expensive compound, which can limit its use in lab experiments.

Future Directions

Several future directions for the study of N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide include the investigation of its potential use in the treatment of Alzheimer's disease and other cognitive disorders. N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide could also be studied for its potential use in improving cognitive function in healthy individuals. Further research could also focus on the development of new and more potent cognitive enhancers based on the structure of N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide.

Synthesis Methods

N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can be synthesized using a multi-step process that involves the reaction of several chemical reagents. The synthesis method involves the reaction of 2-(1-naphthyl)acetic acid with thionyl chloride to form 2-(1-naphthyl)acetyl chloride. This intermediate is then reacted with N-(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine to form N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide.

Scientific Research Applications

N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been studied extensively for its potential use as a cognitive enhancer. Several studies have shown that N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can improve memory and learning ability in both animals and humans. N-allyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been shown to increase the release of acetylcholine, a neurotransmitter that plays a crucial role in memory and learning.